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Compound of Interest

Compound Name:
Hexaethylene glycol dimethyl

ether

Cat. No.: B085791 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Hexaethylene glycol dimethyl ether (HEGDE), a member of the glyme family of solvents, is a

versatile molecule with significant applications in polymer chemistry. Its unique properties,

including high boiling point, chemical stability, and excellent cation-coordinating ability, make it

a valuable component in the synthesis of advanced polymeric materials and as a key

ingredient in electrochemical applications. This document provides detailed application notes

and experimental protocols for the use of HEGDE in polymer synthesis and as an electrolyte

for lithium-ion batteries.

Physicochemical Properties of Hexaethylene Glycol
Dimethyl Ether
A thorough understanding of the physical and chemical properties of Hexaethylene Glycol
Dimethyl Ether (HEGDE) is fundamental to its application in polymer chemistry. These

properties influence its behavior as a solvent, a reactant, and a component in electrochemical

systems.
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Property Value Unit

Molecular Formula C14H30O7 -

Molecular Weight 310.38 g/mol

CAS Number 1072-40-8 -

Boiling Point 676.66 K

Melting Point 403.15 K

Density 1.02 g/cm³

Dynamic Viscosity (at 403.15

K)
0.0003967 Pa·s

Source:[1][2][3][4][5]

Application in Polymer Synthesis: Polyurethane
Elastomers
HEGDE and other long-chain glycols can be utilized as soft segments in the synthesis of

polyurethane elastomers. The ether linkages in the glyme backbone impart flexibility to the

resulting polymer. The following is a representative two-step protocol for the synthesis of a

polyurethane elastomer.

Experimental Protocol: Synthesis of a Polyurethane
Elastomer
Materials:

Hexaethylene glycol dimethyl ether (HEGDE) (dried under vacuum)

4,4'-Methylene diphenyl diisocyanate (MDI)

1,4-Butanediol (BDO) (chain extender)

Dibutyltin dilaurate (DBTDL) (catalyst)
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Dry nitrogen gas

Anhydrous dimethylformamide (DMF) (solvent)

Procedure:

Step 1: Prepolymer Synthesis[6]

In a three-necked round-bottom flask equipped with a mechanical stirrer, a nitrogen inlet, and

a condenser, add a pre-determined amount of dried HEGDE.

Heat the flask to 70-80°C under a gentle flow of dry nitrogen.

Slowly add a stoichiometric excess of MDI (e.g., a 2:1 molar ratio of MDI to HEGDE) to the

flask with vigorous stirring.

Maintain the reaction temperature at 80°C for 2-3 hours to form the isocyanate-terminated

prepolymer. The progress of the reaction can be monitored by titrating the isocyanate (NCO)

content.

Step 2: Chain Extension[6][7]

Cool the prepolymer to 50-60°C.

Dissolve the prepolymer in a minimal amount of anhydrous DMF.

In a separate vessel, prepare a solution of the chain extender, 1,4-butanediol, in anhydrous

DMF.

Slowly add the chain extender solution to the prepolymer solution with continuous stirring.

The molar amount of the chain extender should be slightly less than the molar amount of the

excess isocyanate in the prepolymer.

Add a catalytic amount of dibutyltin dilaurate (e.g., 0.01-0.05 wt% of the total reactants).

Continue stirring for 1-2 hours at 60°C.
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Pour the viscous polymer solution into a Teflon-coated mold and cure in an oven at 80-100°C

for 12-24 hours.

After curing, the polyurethane elastomer can be removed from the mold and characterized.

Prepolymer Synthesis

Chain Extension

Hexaethylene Glycol Dimethyl Ether Reactor at 80°C under N2
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Curing at 80-100°C

add catalyst

Polyurethane Elastomer

Click to download full resolution via product page

Caption: Workflow for the two-step synthesis of a polyurethane elastomer.

Application as a Solvent in Friedel-Crafts
Polymerization
Glymes can serve as inert reaction media for various organic reactions, including Friedel-Crafts

polymerization, due to their chemical stability and high solvating power.[8]

Representative Protocol: Friedel-Crafts Polymerization
Materials:

Aromatic monomer (e.g., anisole)
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Alkylating or acylating agent (e.g., benzyl chloride or benzoyl chloride)

Lewis acid catalyst (e.g., anhydrous aluminum chloride, AlCl₃)

Hexaethylene glycol dimethyl ether (as solvent)

Dry nitrogen or argon atmosphere

Quenching solution (e.g., dilute HCl)

Organic solvent for extraction (e.g., dichloromethane)

Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:[9][10][11][12]

Set up a reaction flask under an inert atmosphere (dry nitrogen or argon).

Add the aromatic monomer and hexaethylene glycol dimethyl ether to the flask.

Cool the mixture in an ice bath.

Carefully and portion-wise, add the anhydrous aluminum chloride catalyst with stirring.

Slowly add the alkylating or acylating agent to the reaction mixture.

After the addition is complete, allow the reaction to stir at room temperature for a specified

time (e.g., 2-24 hours), monitoring the reaction progress by techniques like TLC or GC.

Upon completion, quench the reaction by slowly pouring the mixture into a beaker of ice-cold

dilute HCl.

Extract the product with an organic solvent.

Wash the organic layer with water and brine, then dry it over an anhydrous drying agent.

Remove the solvent under reduced pressure to obtain the crude polymer.

Purify the polymer by precipitation or column chromatography.
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Reaction Setup

Polymerization Work-up and Purification
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Caption: General workflow for Friedel-Crafts polymerization using HEGDE as a solvent.

Application in Lithium-Ion Batteries
Glymes, including HEGDE, are promising electrolyte solvents for lithium-ion batteries due to

their high thermal stability, low volatility, and ability to solvate lithium ions.[13][14][15][16]

Quantitative Data: Glyme-Based Electrolytes
The performance of a glyme-based electrolyte is highly dependent on the specific glyme, the

lithium salt used, and its concentration. The following table summarizes typical performance

characteristics for glyme-based electrolytes.
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Parameter
Diglyme-based
Electrolyte

Tetraglyme-based
Electrolyte

General Glyme
Electrolyte
Properties

Ionic Conductivity ~10⁻³ S/cm
0.61 to 1.86 × 10⁻³

S/cm[17]

Generally lower than

carbonate-based

electrolytes[18]

Electrochemical

Stability Window

Up to 4.0 V vs.

Li⁺/Li[16]

Decomposes at 3.6-

3.9 V vs. Li⁺/Li[16]

Generally stable for

use with common

cathode materials[18]

Lithium Transference

Number (t₊)
~0.3 - 0.4[18] -

Can be higher than in

carbonate-based

systems

Cycling Stability - -

Can enable stable

cycling for hundreds

of cycles[15]

Note: Specific values for HEGDE are not readily available in the literature, but trends are

expected to be similar to other long-chain glymes like tetraglyme.

Experimental Protocol: Preparation of a Glyme-Based
Electrolyte
Materials:

Hexaethylene glycol dimethyl ether (HEGDE) (battery grade, low water content)

Lithium salt (e.g., lithium bis(trifluoromethanesulfonyl)imide - LiTFSI) (battery grade)

Molecular sieves (for drying)

Argon-filled glovebox

Procedure:[18]
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Dry the HEGDE over activated molecular sieves for at least 24 hours inside an argon-filled

glovebox to reduce the water content to below 10 ppm.

Dry the LiTFSI salt under vacuum at a high temperature (e.g., 120°C) for 24 hours before

transferring it into the glovebox.

Inside the glovebox, add the desired amount of dried LiTFSI to the dried HEGDE to achieve

the target concentration (e.g., 1 M).

Stir the mixture at room temperature until the salt is completely dissolved. This may take

several hours.

The resulting electrolyte solution is ready for use in battery cell assembly.

Material Preparation (in Glovebox)

Electrolyte Formulation (in Glovebox)
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Click to download full resolution via product page

Caption: Workflow for the preparation of a glyme-based electrolyte for lithium-ion batteries.

Logical Relationship: Glyme Properties and Battery
Performance
The properties of the glyme solvent have a direct impact on the performance of the lithium-ion

battery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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